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Introduction

Trisodium phosphate (TSP), with the chemical formula Na₃PO₄, is a powerful, inorganic

cleaning agent widely utilized for its exceptional degreasing and cleaning capabilities in

laboratory settings.[1] Its high alkalinity, typically resulting in a pH of 11-12 in solution, makes it

highly effective at saponifying fats, oils, and other organic residues, converting them into water-

soluble compounds that are easily rinsed away.[1][2] This characteristic, along with its ability to

disrupt bacterial cell membranes, establishes TSP as a valuable tool for cleaning and

decontaminating a broad range of laboratory glassware.[1]

This document provides a detailed protocol for the safe and effective use of trisodium
phosphate for cleaning laboratory glassware, intended for researchers, scientists, and drug

development professionals.

Data Presentation

Trisodium phosphate has demonstrated significant efficacy in reducing microbial

contamination. The following table summarizes key quantitative data regarding its antimicrobial

activity.
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Contaminant
Surface/Mediu
m

TSP
Concentration

Temperature
Log Reduction
(CFU)

Salmonella

Typhimurium, L.

monocytogenes,

E. coli O157:H7

Meat pieces 8-12% 55°C 0.8–1.2

Salmonella spp.
Chicken

carcasses
10% 10°C or 50°C

1.6 to 1.8 per

carcass

Aerobic Bacteria Poultry 8-12% Not Specified 0.5 to 2.7

Coliforms Poultry 8-12% Not Specified 0.8 to 4.1

Enterobacteriace

ae
Poultry 8-12% Not Specified 0.7 to 3.8

E. coli Poultry 8-12% Not Specified 0.5 to 4.0

Enterobacteriace

ae
Chicken Breasts 10% (dip) Not Specified

0.91 log₁₀ CFU/g

(initial)

Experimental Protocols

Materials

Trisodium Phosphate (TSP), dodecahydrate (Na₃PO₄·12H₂O) or anhydrous (Na₃PO₄)[1]

Deionized (DI) or Nanopure water[1]

Dilute Hydrochloric Acid (HCl), 0.1% (v/v)[1]

Personal Protective Equipment (PPE):

Chemical-resistant gloves[1]

Safety goggles or face shield[1]

Lab coat[1]
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Preparation of TSP Cleaning Solutions

A common concentration for general laboratory cleaning is a 40-50 mM solution.[1] For more

stubborn residues, higher concentrations can be employed.[2]

Cleaning Task TSP Concentration (w/v)
Preparation Instructions
(for 1 Liter)

General Glassware & Plastics 1.5 - 1.9%

Dissolve 15-19g of TSP

dodecahydrate in 1L of warm

water.[1]

Heavy-Duty Cleaning (Grease) 5 - 10%

Dissolve 50-100g of TSP

dodecahydrate in 1L of hot

water.[1]

Protocol for Preparing a 1.5 - 1.9% (40-50 mM) TSP Solution:

Don appropriate PPE.[1]

Weighing: Weigh approximately 15-19 grams of Trisodium Phosphate dodecahydrate

(Na₃PO₄·12H₂O) for every liter of cleaning solution.[1]

Dissolving: Slowly add the TSP powder to warm deionized or nanopure water while stirring

until fully dissolved. To minimize splashing, always add TSP to water, not the other way

around.[1]

pH Adjustment (if using dibasic sodium phosphate): If using dibasic sodium phosphate

(Na₂HPO₄), adjust the pH of the solution to 12.5 using NaOH.[1][3]

Cleaning Protocol for Glassware

This protocol is suitable for cleaning a wide range of glass items, including beakers, flasks, and

graduated cylinders.[2][3]

Initial Rinse: Rinse the glassware with deionized or nanopure water to remove any loose

debris.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning_and_Degreasing.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.benchchem.com/product/b8492382?utm_src=pdf-body
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.warneronline.com/sites/default/files/2019-09/TSP%20wash%20protocol%20%20%20180808.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning_and_Degreasing.pdf
https://www.warneronline.com/sites/default/files/2019-09/TSP%20wash%20protocol%20%20%20180808.pdf
https://www.benchchem.com/pdf/Trisodium_Phosphate_Application_Notes_and_Protocols_for_Laboratory_Equipment_Cleaning.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8492382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TSP Wash: Immerse the glassware in the prepared TSP solution. For larger items, the

solution can be applied using a squirt bottle.[1] Allow for a contact time of at least 10-15

minutes.[1] For heavily soiled items, the soaking time can be extended.[2] Gentle scrubbing

with a soft brush may be necessary for stubborn residues.[2]

Second Water Rinse: Thoroughly rinse the glassware with deionized or nanopure water to

remove the TSP solution.[1]

Dilute Acid Rinse: To neutralize any residual phosphate, rinse the glassware with a 0.1% HCl

solution.[1]

Final Water Rinse: Perform a final, thorough rinse with deionized or nanopure water to

remove any remaining HCl.[1]

Drying: Allow the glassware to air dry completely or place it in a drying oven at an

appropriate temperature.[1]

Safety Precautions

Hazards: Trisodium phosphate can cause skin and serious eye irritation and may cause

respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles or a face shield, and a lab coat when handling TSP powder and solutions.[1][4]

Ventilation: Use TSP in a well-ventilated area to avoid inhaling dust or mist.[1]

Storage: Store TSP in a cool, dry place in a tightly sealed container. It is hygroscopic and will

absorb moisture from the air.[1]

Spills: Sweep up spilled powder without creating dust. Do not add water to the spilled

material.[1]

Disposal: Dispose of TSP waste in accordance with local, state, and federal regulations. Due

to its phosphate content, TSP can contribute to the eutrophication of waterways, and its use

may be regulated in some areas.[1]
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Material Compatibility

Aluminum: TSP is corrosive to aluminum.[1]

Glossy Surfaces: TSP can etch glossy surfaces, reducing their sheen.[1]

Certain Woods: Oak and mahogany may darken when cleaned with TSP.[1][5]

Glass: While generally safe for laboratory glassware, prolonged contact or high

concentrations can etch delicate glass and mirrors.[1][6]

Mandatory Visualization
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Solution Preparation

Cleaning Protocol

Don PPE

Weigh TSP

Dissolve in Warm DI Water

Initial DI Water Rinse

Immerse in TSP Solution (10-15 min)

Second DI Water Rinse

0.1% HCl Rinse

Final DI Water Rinse

Air or Oven Dry

Click to download full resolution via product page

Caption: Workflow for Preparing and Using TSP Cleaning Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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